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Compound of Interest

Compound Name: [D-Asn5]-Oxytocin

Cat. No.: B13923107 Get Quote

CAS Number: 5754-53-0 Molecular Formula: C₄₃H₆₆N₁₂O₁₂S₂ Molecular Weight: 1007.19

g/mol Sequence: CYIQ-{D-Asn}-CPLG-NH₂ (Disulfide bridge: Cys1-Cys6)[1]

This technical guide provides a comprehensive overview of [D-Asn5]-Oxytocin, an analog of

the neurohypophysial hormone oxytocin. This document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its biochemical

properties, pharmacological activities, and the experimental protocols relevant to its study.

Core Chemical and Pharmacological Properties
[D-Asn5]-Oxytocin is a synthetic analog of oxytocin where the L-asparagine residue at

position 5 is replaced by its D-enantiomer. This single stereochemical modification significantly

alters its biological activity profile.

Table 1: Summary of Chemical Properties

Property Value Reference

CAS Number 5754-53-0 [1]

Molecular Formula C₄₃H₆₆N₁₂O₁₂S₂ [1]

Molecular Weight 1007.19 g/mol [1]

Amino Acid Sequence CYIQ-{D-Asn}-CPLG-NH₂ [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13923107?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-P3220/D-Asn5-Oxytocin-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b13923107?utm_src=pdf-body
https://www.benchchem.com/product/b13923107?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P3220/D-Asn5-Oxytocin-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P3220/D-Asn5-Oxytocin-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P3220/D-Asn5-Oxytocin-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P3220/D-Asn5-Oxytocin-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial pharmacological characterization has shown that [D-Asn5]-Oxytocin possesses very

low specific oxytocic and vasodepressor activities.[1][2] However, in cumulative dose-response

studies, it has been observed to have a similar intrinsic activity to oxytocin for oxytocic effects,

suggesting it may act as a partial agonist or antagonist at the oxytocin receptor.[1][2]

Table 2: Summary of Pharmacological Activities

Activity Observation Reference

Oxytocic Activity Very low specific activity [1][2]

Vasodepressor Activity Very low specific activity [1][2]

Intrinsic Oxytocic Activity

Similar to oxytocin in

cumulative dose-response

studies

[1][2]

Oxytocin Receptor Signaling Pathway
[D-Asn5]-Oxytocin is expected to interact with the oxytocin receptor (OTR), a G-protein

coupled receptor (GPCR). The binding of an agonist to the OTR primarily activates the Gq/11

protein, initiating a cascade of intracellular events.
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Oxytocin Receptor Signaling Pathway
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Caption: Oxytocin Receptor Signaling Cascade.
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Experimental Protocols
The following sections detail generalized protocols for the synthesis and pharmacological

evaluation of oxytocin analogs like [D-Asn5]-Oxytocin.

Solid-Phase Peptide Synthesis (SPPS)
A common method for synthesizing oxytocin analogs is the Fmoc solid-phase peptide

synthesis.
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Solid-Phase Peptide Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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